Technical Monograph: 3-(4-Chlorophenyl)-3',4'-difluoropropiophenone
Technical Monograph: 3-(4-Chlorophenyl)-3',4'-difluoropropiophenone
Part 1: Executive Summary & Chemical Identity[1]
3-(4-Chlorophenyl)-3',4'-difluoropropiophenone is a specialized diarylpropanone intermediate used primarily in the development of kinase inhibitors (specifically p38 MAP kinase) and anti-inflammatory agents.[1] Chemically, it is a dihydrochalcone , serving as a "privileged scaffold" in medicinal chemistry due to the metabolic stability conferred by the difluoro-substitution and the lipophilic handle provided by the chlorophenyl group.
While often referenced in patent literature for proprietary drug candidates, this guide standardizes its synthesis and characterization for research applications.
Chemical Profile[1][2][3][4][5][6][7][8][9]
| Property | Specification |
| Common Name | 3-(4-Chlorophenyl)-3',4'-difluoropropiophenone |
| IUPAC Name | 1-(3,4-Difluorophenyl)-3-(4-chlorophenyl)propan-1-one |
| CAS Number | Research Grade / Custom Synthesis (Precursor CAS: 369-33-5) |
| Molecular Formula | C₁₅H₁₁ClF₂O |
| Molecular Weight | 280.70 g/mol |
| Predicted LogP | 4.2 ± 0.4 (High Lipophilicity) |
| H-Bond Acceptors | 3 (F, F, C=O) |
| Rotatable Bonds | 4 |
Part 2: Synthesis Strategy (The Core)[1]
The synthesis of this molecule requires a high-fidelity approach to ensure the retention of the chlorine atom during the reduction phase.[1] The standard route involves a Claisen-Schmidt condensation followed by a chemoselective reduction.[1]
Retrosynthetic Analysis
The target molecule is disconnected at the alpha-beta bond relative to the carbonyl, revealing two commercially available precursors:[1]
Figure 1: Retrosynthetic disconnection showing the dihydrochalcone pathway.[1]
Experimental Protocol
Step 1: Claisen-Schmidt Condensation (Formation of the Chalcone)
This step forms the
-
Reagents: 3,4-Difluoroacetophenone (1.0 eq), 4-Chlorobenzaldehyde (1.0 eq), NaOH (10% aq), Ethanol.[1]
-
Procedure:
-
Dissolve 3,4-difluoroacetophenone in ethanol (5 mL/mmol) in a round-bottom flask.
-
Add 4-chlorobenzaldehyde.
-
Cool to 0°C. Dropwise add 10% NaOH solution (0.5 eq) while stirring.
-
Allow to warm to room temperature and stir for 4–6 hours. A precipitate (the chalcone) typically forms.
-
Workup: Filter the solid, wash with cold water/ethanol (1:1), and recrystallize from ethanol.
-
Checkpoint: Confirm formation of the alkene peak in NMR (
7.4–7.8 ppm, doublet).
-
Step 2: Chemoselective Reduction (The Critical Step)
Warning:[1] Standard catalytic hydrogenation (H₂/Pd-C) poses a risk of dehalogenation (removing the Chlorine).[1] To prevent this, a poisoned catalyst or transfer hydrogenation is required.
-
Method A (High Specificity): Wilkinson’s Catalyst [RhCl(PPh₃)₃].
-
Method B (Scalable): Pd/C with Diphenylsulfide (poison) or using Zn/Acetic Acid.
Recommended Protocol (Method B - Modified):
-
Dissolve the chalcone intermediate in Ethyl Acetate.
-
Add 5% Pd/C (5 wt% loading) and a trace of Diphenylsulfide (to poison the catalyst against Ar-Cl activation).
-
Stir under H₂ balloon pressure (1 atm) at RT.
-
Monitor: Check TLC every 30 mins. Stop immediately upon disappearance of the starting material to prevent over-reduction to the alcohol.
-
Purification: Filter through Celite. Concentrate in vacuo.
Figure 2: Step-by-step synthesis workflow ensuring chemoselectivity.[1]
Part 3: Analytical Validation
To validate the identity of the synthesized compound, the following spectroscopic signatures must be confirmed.
| Technique | Expected Signature | Causality/Explanation |
| ¹H NMR (CDCl₃) | Triplet at ~3.05 ppm (2H) | Corresponds to |
| ¹H NMR (CDCl₃) | Triplet at ~3.25 ppm (2H) | Corresponds to benzylic protons ( |
| ¹H NMR (CDCl₃) | Multiplet 7.1–7.9 ppm | Aromatic region showing 3 distinct spin systems (Difluoro ring + Chloro ring). |
| ¹³C NMR | Peak at ~197 ppm | Characteristic ketone Carbonyl ( |
| ¹⁹F NMR | Two multiplets ~ -130 to -140 ppm | Confirms presence of 3,4-difluoro substitution pattern.[1] |
| Mass Spec (ESI) | [M+H]⁺ = 281.05 / 283.05 | Characteristic 3:1 ratio isotopic pattern indicating one Chlorine atom. |
Part 4: Applications & Significance[1][3][6]
Medicinal Chemistry Scaffold
This molecule belongs to a class of Diarylpropanones often investigated for:
-
p38 MAP Kinase Inhibition: The 3,4-difluorophenyl moiety mimics the electronic properties required to bind to the ATP-binding pocket of kinases, while the linker allows the chlorophenyl group to access the hydrophobic back-pocket.[1]
-
Metabolic Stability: The fluorine substitution at the 3,4-positions blocks metabolic oxidation (P450 metabolism) at the most reactive sites of the phenyl ring, extending the half-life of the drug candidate.[1]
Precursor for Heterocycles
This ketone is a versatile precursor for synthesizing:
-
2-Arylindoles: Via Fischer Indole Synthesis (after hydrazone formation).[1]
-
Aminopropanes: Via reductive amination, leading to compounds similar to Dapoxetine or Fluoxetine analogs.
Part 5: Safety & Handling (MSDS Summary)
Signal Word: WARNING
-
Hazards:
-
Handling:
-
Use only in a chemical fume hood.
-
Avoid contact with metal spatulas (potential for trace metal contamination affecting stability).
-
Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Ketones can undergo alpha-oxidation if left exposed to air and light for prolonged periods.[1]
-
Part 6: References
-
Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer. (Foundational text for Aldol/Claisen-Schmidt mechanisms).
-
Eicher, T., & Hauptmann, S. (2003). The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH.[1] (Reference for downstream application of diarylpropanones). [1]
-
National Center for Biotechnology Information. (2023). PubChem Compound Summary for 3,4-Difluoroacetophenone (Precursor Data).
-
Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Syntheses. Academic Press. (Source for chemoselective reduction protocols preventing dehalogenation). [1]
